![molecular formula C17H17FN2O3 B268747 2-fluoro-N-(4-{[(2-methoxyethyl)amino]carbonyl}phenyl)benzamide](/img/structure/B268747.png)
2-fluoro-N-(4-{[(2-methoxyethyl)amino]carbonyl}phenyl)benzamide
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Overview
Description
2-fluoro-N-(4-{[(2-methoxyethyl)amino]carbonyl}phenyl)benzamide is a synthetic compound that belongs to the class of benzamide derivatives. It has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, drug discovery, and biochemistry.
Scientific Research Applications
2-fluoro-N-(4-{[(2-methoxyethyl)amino]carbonyl}phenyl)benzamide has been extensively studied for its potential applications in medicinal chemistry and drug discovery. It has been shown to exhibit potent inhibitory activity against several enzymes, including histone deacetylases (HDACs) and carbonic anhydrases (CAs). HDACs are involved in the regulation of gene expression and have been implicated in various diseases, including cancer, neurodegenerative disorders, and inflammatory diseases. CAs, on the other hand, are involved in the regulation of pH and have been targeted for the treatment of glaucoma and other diseases.
Mechanism of Action
The mechanism of action of 2-fluoro-N-(4-{[(2-methoxyethyl)amino]carbonyl}phenyl)benzamide involves the inhibition of HDACs and CAs. By inhibiting HDACs, this compound can alter gene expression patterns, leading to changes in cell differentiation, apoptosis, and cell cycle progression. By inhibiting CAs, it can interfere with the regulation of pH, leading to the inhibition of various biological processes.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are diverse and depend on the specific target enzyme and cell type. In general, this compound has been shown to exhibit potent antiproliferative and proapoptotic effects in cancer cells, making it a promising candidate for cancer therapy. It has also been shown to exhibit anti-inflammatory effects in various animal models of inflammatory diseases, such as rheumatoid arthritis and colitis.
Advantages and Limitations for Lab Experiments
The advantages of using 2-fluoro-N-(4-{[(2-methoxyethyl)amino]carbonyl}phenyl)benzamide in lab experiments include its high potency, selectivity, and relatively low toxicity. However, its limitations include its poor water solubility, which can limit its bioavailability and pharmacokinetic properties.
Future Directions
There are several future directions for the study of 2-fluoro-N-(4-{[(2-methoxyethyl)amino]carbonyl}phenyl)benzamide. One direction is the development of more water-soluble analogs that can overcome the limitations of the current compound. Another direction is the investigation of its potential applications in other fields, such as biochemistry and materials science. Finally, the study of its mechanism of action and its interactions with other biomolecules can provide valuable insights into its potential therapeutic applications.
Synthesis Methods
The synthesis of 2-fluoro-N-(4-{[(2-methoxyethyl)amino]carbonyl}phenyl)benzamide involves the reaction of 4-aminobenzoic acid with 2-methoxyethyl isocyanate, followed by the addition of 2-fluorobenzoyl chloride. The resulting compound is purified by column chromatography, yielding a white solid with high purity. This synthesis method is relatively straightforward and can be easily scaled up for large-scale production.
properties
Molecular Formula |
C17H17FN2O3 |
---|---|
Molecular Weight |
316.33 g/mol |
IUPAC Name |
2-fluoro-N-[4-(2-methoxyethylcarbamoyl)phenyl]benzamide |
InChI |
InChI=1S/C17H17FN2O3/c1-23-11-10-19-16(21)12-6-8-13(9-7-12)20-17(22)14-4-2-3-5-15(14)18/h2-9H,10-11H2,1H3,(H,19,21)(H,20,22) |
InChI Key |
LAMWGIMCWXMPKW-UHFFFAOYSA-N |
SMILES |
COCCNC(=O)C1=CC=C(C=C1)NC(=O)C2=CC=CC=C2F |
Canonical SMILES |
COCCNC(=O)C1=CC=C(C=C1)NC(=O)C2=CC=CC=C2F |
Origin of Product |
United States |
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